Cas no 853574-48-8 (4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid)
4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,4-Dioxo-1,3-diaza-spiro[4.4]non-3-yl)-butyric acid
- 4-(2,4-DIOXO-1,3-DIAZASPIRO[4.4]NON-3-YL)BUTANOIC ACID
- 1,3-Diazaspiro[4.4]nonane-3-butanoic acid, 2,4-dioxo-
- starbld0021887
- EN300-13172
- Z89272874
- 4-(2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl)butanoic Acid
- CS-0233202
- G26662
- SR-01000069026-1
- AKOS000200840
- 2,4-Dioxo-1,3-diazaspiro[4.4]nonane-3-butanoic acid
- 853574-48-8
- SR-01000069026
- AB00733257-01
- DTXSID501222072
- 4-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid
- 4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid
-
- Inchi: 1S/C11H16N2O4/c14-8(15)4-3-7-13-9(16)11(12-10(13)17)5-1-2-6-11/h1-7H2,(H,12,17)(H,14,15)
- InChI Key: FWUBSDVRUFJATF-UHFFFAOYSA-N
- SMILES: O=C1C2(CCCC2)NC(N1CCCC(=O)O)=O
Computed Properties
- Exact Mass: 240.11100700g/mol
- Monoisotopic Mass: 240.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 16-18 °C
- Boiling Point: Not available
- Flash Point: Not available
4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D487755-25mg |
4-{2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D487755-50mg |
4-{2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D487755-250mg |
4-{2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 250mg |
$ 320.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D877016-1g |
4-(2,4-Dioxo-1,3-diaza-spiro[4.4]non-3-yl)-butyric acid |
853574-48-8 | 95% | 1g |
¥4,620.60 | 2022-01-10 | |
| Enamine | EN300-13172-0.05g |
4-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 95% | 0.05g |
$66.0 | 2023-02-09 | |
| Enamine | EN300-13172-0.1g |
4-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 95% | 0.1g |
$98.0 | 2023-02-09 | |
| Enamine | EN300-13172-0.25g |
4-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 95% | 0.25g |
$142.0 | 2023-02-09 | |
| Enamine | EN300-13172-0.5g |
4-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 95% | 0.5g |
$271.0 | 2023-02-09 | |
| Enamine | EN300-13172-1.0g |
4-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 95% | 1.0g |
$371.0 | 2023-02-09 | |
| Enamine | EN300-13172-2.5g |
4-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid |
853574-48-8 | 95% | 2.5g |
$726.0 | 2023-02-09 |
4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid
Compound CAS No 853574-48-8: 4-{2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic Acid
The compound with CAS No 853574-48-8, known as 4-{2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a diazaspiro[4.4]nonane system, which is further substituted with a butanoic acid group at the 3-position of the spiro nitrogen.
The molecular structure of this compound is intriguing due to its unique spiro arrangement and the presence of multiple oxygen atoms in the form of ketones (dioxo groups). This combination not only imparts interesting physical and chemical properties but also opens up possibilities for its application in drug design and material science. Recent studies have highlighted the potential of such spiro compounds in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.
One of the most recent advancements in understanding this compound involves its synthesis and characterization. Researchers have developed efficient synthetic routes to construct the spiro framework, leveraging modern organic synthesis techniques such as ring-closing metathesis and multi-component reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications.
In terms of pharmacological activity, 4-{2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl}butanoic acid has shown promise as a potential lead molecule for drug development. Preclinical studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential utility in treating conditions such as diabetes and obesity. Additionally, its unique structure allows for further functionalization, enabling researchers to explore its efficacy in other therapeutic areas.
The spiro structure of this compound plays a crucial role in its biological activity. The rigid framework created by the spiro arrangement ensures proper alignment of functional groups for optimal interaction with target proteins. Furthermore, the presence of multiple oxygen atoms enhances the molecule's solubility and bioavailability, which are critical factors for drug candidates.
From a materials science perspective, this compound has also been investigated for its potential as a building block in constructing advanced materials. Its ability to form stable supramolecular assemblies makes it a candidate for applications in nanotechnology and self-healing materials. Recent research has focused on optimizing its self-assembling properties under various conditions to tailor its material characteristics.
In conclusion, CAS No 853574-48-8 represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse applications. Its unique spiro structure, combined with functional groups such as butanoic acid and dioxo groups, positions it as a valuable asset in both pharmacological and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to these fields.
853574-48-8 (4-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)